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3-(3-Fluorophenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole 3-(3-Fluorophenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name: Vulcanchem
CAS No.:
VCID: VC0825337
InChI: InChI=1S/C16H8F4N4S/c17-12-3-1-2-10(8-12)13-21-22-15-24(13)23-14(25-15)9-4-6-11(7-5-9)16(18,19)20/h1-8H
SMILES: C1=CC(=CC(=C1)F)C2=NN=C3N2N=C(S3)C4=CC=C(C=C4)C(F)(F)F
Molecular Formula: C16H8F4N4S
Molecular Weight: 364.3 g/mol

3-(3-Fluorophenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

CAS No.:

Cat. No.: VC0825337

Molecular Formula: C16H8F4N4S

Molecular Weight: 364.3 g/mol

* For research use only. Not for human or veterinary use.

3-(3-Fluorophenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole -

Specification

Molecular Formula C16H8F4N4S
Molecular Weight 364.3 g/mol
IUPAC Name 3-(3-fluorophenyl)-6-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Standard InChI InChI=1S/C16H8F4N4S/c17-12-3-1-2-10(8-12)13-21-22-15-24(13)23-14(25-15)9-4-6-11(7-5-9)16(18,19)20/h1-8H
Standard InChI Key ZMFNQYZSMDHPBD-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)F)C2=NN=C3N2N=C(S3)C4=CC=C(C=C4)C(F)(F)F
Canonical SMILES C1=CC(=CC(=C1)F)C2=NN=C3N2N=C(S3)C4=CC=C(C=C4)C(F)(F)F

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